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Compound of Interest

Compound Name: Tcn-201

Cat. No.: B1682607

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of Tcn-201, a selective GIuN1/GIuN2A N-methyl-D-aspartate (NMDA) receptor antagonist.
Adherence to these guidelines is essential to ensure a safe laboratory environment and the
integrity of your research. Tcn-201 is intended for research use only and is not for human or
veterinary use.

Immediate Safety and Handling Protocols

Tcn-201 is a potent neuroactive compound, and its full toxicological properties are not yet
completely understood. Therefore, it is imperative to handle this compound with a high degree
of caution. The following personal protective equipment (PPE) and handling procedures are
mandatory.

Personal Protective Equipment (PPE):
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Equipment

Specification

Rationale

Eye Protection

ANSI-approved safety glasses

with side shields or goggles.

Protects eyes from splashes or

fine particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact and

absorption.

Respiratory Protection

Use in a well-ventilated area. A
NIOSH-approved respirator
may be necessary for large
quantities or if dust is

generated.

Minimizes inhalation of the

compound.

Body Protection

Laboratory coat.

Prevents contamination of

personal clothing.

Handling Procedures:

» Engineering Controls: Handle Tcn-201 in a chemical fume hood to minimize inhalation

exposure.

o General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the laboratory. Wash hands thoroughly after handling.

o Aerosol and Dust Prevention: Avoid creating dust or aerosols. Handle the solid form with

care.

Emergency Procedures

In the event of an exposure or spill, follow these procedures immediately:
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Incident

First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.

Skin Contact

In case of contact, immediately wash skin with
soap and copious amounts of water. Remove
contaminated clothing and wash before reuse.

Seek medical attention if irritation develops.

Remove to fresh air. If not breathing, give

Inhalation artificial respiration. If breathing is difficult, give
oxygen. Seek medical attention.
) Wash out mouth with water provided the person
Ingestion

is conscious. Call a physician.

Accidental Release Measures:

In case of a spill, wear appropriate PPE. For small spills, absorb with an inert material (e.g.,

vermiculite, sand) and place in a sealed container for disposal. For large spills, evacuate the

area and contact your institution's environmental health and safety department.

Logistical Information: Storage and Disposal

Proper storage and disposal are critical for maintaining the stability of Tcn-201 and ensuring

environmental safety.

Storage:
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Storage .
Form Duration Notes
Temperature
i Store in a dry, well-
Solid (Powder) +4°C Long-term

ventilated place.

Stock Solutions (in
DMSO)

-20°C or -80°C

Up to 1 month (-20°C)
or 1 year (-80°C)

Aliquot to avoid
repeated freeze-thaw
cycles. Solutions are
unstable and should
be freshly prepared if

possible.

Disposal Plan:

Dispose of Tcn-201 and any contaminated materials in accordance with all applicable federal,

state, and local environmental regulations. Contact a licensed professional waste disposal

service to dispose of this material. Do not allow the chemical to enter drains or waterways.

Experimental Protocols and Data

Tcn-201 is a selective antagonist for NMDA receptors containing the GIuN2A subunit.[1] Its

mechanism of action involves non-competitive, allosteric inhibition.[2]

Quantitative Data Summary:
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Property Value Source
Molecular Weight 461.89 g/mol [3114]
Molecular Formula C21H17CIFN304S [3][4]
CAS Number 852918-02-6 [31[4]
pICso (GIUN1/GIUN2A) 6.8 [5]
pICso (GIUN1/GIUN2B) <4.3 [5]
Solubility in DMSO >100 mM [4]
Solubility in Water Insoluble

Solubility in Ethanol Insoluble

Key Experimental Protocol: Preparation of a Tch-201 Stock Solution

This protocol provides a step-by-step guide for preparing a stock solution of Tcn-201 for in vitro
experiments.

o Acclimate: Allow the vial of solid Tcn-201 to equilibrate to room temperature before opening
to prevent condensation.

e Weighing: In a chemical fume hood, carefully weigh the desired amount of Tcn-201 powder.

o Dissolving: Add the appropriate volume of dimethyl sulfoxide (DMSOQO) to achieve the desired
concentration (e.g., for a 10 mM stock solution, add the appropriate volume of DMSO to your
weighed Tcn-201).

o Vortexing: Vortex the solution until the Tcn-201 is completely dissolved. Gentle warming in a
water bath may be used to aid dissolution.

o Storage: Store the stock solution in aliquots at -20°C or -80°C.

Mechanism of Action Visualization

The following diagram illustrates the experimental workflow for assessing the selectivity of Tcn-
201 for GluN2A-containing NMDA receptors.
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Caption: Experimental workflow for determining Tcn-201 selectivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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